Cas no 1248376-05-7 (5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide)

• Product Name: 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide
• CAS No: 1248376-05-7
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• MDL: MFCD14648189
• CID: 4782299
• Update Time: 2025-05-20

5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide

• MDL： MFCD14648189
• Inchi： 1S/C12H15BrN2O/c13-11-5-10(7-14-8-11)12(16)15-6-9-3-1-2-4-9/h5,7-9H,1-4,6H2,(H,15,16)
• InChI Key： MSHLUYWNFUNZRN-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NCC1CCCC1)=O

Additional information on 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide

5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide (CAS No. 1248376-05-7): A Comprehensive Overview

5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide (CAS No. 1248376-05-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyridine derivative, is characterized by its unique molecular structure, which includes a bromine-substituted pyridine ring and a cyclopentylmethyl carboxamide group. Its structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The growing interest in 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a kinase inhibitor scaffold, which is a hot topic in the search for novel therapeutics for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The compound's ability to modulate specific enzymatic activities has positioned it as a promising candidate for further investigation in preclinical studies.

From a chemical perspective, 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide exhibits notable stability under standard laboratory conditions, making it suitable for a wide range of experimental protocols. Its molecular weight and solubility profile are critical factors that influence its bioavailability and pharmacokinetic properties, which are frequently discussed in drug design forums and medicinal chemistry publications. These attributes are essential for researchers aiming to optimize lead compounds for clinical development.

In recent years, the demand for high-purity 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide has increased, particularly among pharmaceutical companies and academic institutions engaged in high-throughput screening campaigns. The compound's compatibility with modern synthetic techniques, such as parallel synthesis and microwave-assisted reactions, has further enhanced its utility in medicinal chemistry workflows. This aligns with the current trend toward accelerating drug discovery processes through innovative methodologies.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. Scientists are exploring whether derivatives of 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide could overcome resistance mechanisms observed in certain disease models. This research direction is highly relevant to ongoing efforts to develop next-generation treatments with improved efficacy and safety profiles.

The synthesis of 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide typically involves multi-step organic reactions, with careful attention to regioselectivity and yield optimization. Detailed protocols for its preparation are often sought after in chemical synthesis databases and patent literature, reflecting the compound's importance in synthetic chemistry. Its versatility as a building block for more complex structures continues to inspire innovation in molecular design.

Looking ahead, the scientific community anticipates further breakthroughs involving 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide, particularly in the context of personalized medicine and targeted therapies. As computational tools like AI-driven drug discovery become more prevalent, this compound may play a pivotal role in virtual screening campaigns aimed at identifying novel bioactive molecules. Its structural features make it an attractive starting point for de novo drug design initiatives.

For researchers and industry professionals seeking reliable information on 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide, it is essential to consult peer-reviewed journals, technical datasheets, and reputable chemical suppliers. The compound's specifications, including purity levels and analytical data, are critical for ensuring reproducible results in experimental settings. This emphasis on quality control aligns with broader trends toward transparency and rigor in scientific research.

In summary, 5-Bromo-N-(cyclopentylmethyl)pyridine-3-carboxamide (CAS No. 1248376-05-7) represents a fascinating area of study at the intersection of chemistry and pharmacology. Its multifaceted applications and potential contributions to advancing human health underscore its significance in contemporary research. As scientific inquiry continues to evolve, this compound is poised to remain a subject of intense investigation and innovation.